Cas no 100944-14-7 (2,5-Diazabicyclo[2.2.1]heptane,hydrobromide (1:2))

• Product Name: 2,5-Diazabicyclo[2.2.1]heptane,hydrobromide (1:2)
• CAS No: 100944-14-7
• MF: C₅H₁₂Br₂N₂
• MW: 259.9701795578
• CID: 138143
• PubChem ID: 16213147
• Update Time: 2025-04-19

2,5-Diazabicyclo[2.2.1]heptane,hydrobromide (1:2) Chemical and Physical Properties

Names and Identifiers

• 2,5-Diazabicyclo[2.2.1]heptane,hydrobromide (1:2)
• (1S,4S)- 2,5-DIAZABICYCLO[2.2.1]HEPTANE 2 HBR
• (1S,4S)-2,5-DIAZABICYCLO[2.2.1]HEPTANE DIHYDROBROMIDE
• (1S,4S)-2,5-Diazabicyclo<2.2.1>heptane dihydrobromide
• FT-0697559
• 2,5-diazanorbornane dihydrobromide
• (1S,4S)-(+)-2,5-diazabicyclo [2,2,1]heptane dihydrobromide
• 2,5-diazabicyclo(2.2.1)heptane dihydrobromide
• ISYQWKOXKGJREA-UHFFFAOYSA-N
• 2,5-diazabicyclo[2.2.1]heptanedihydrobromide
• SB45332
• 2,5-diazabicyclo[2.2.1]heptane dihydrobromide
• 2,5-diazabicyclo[2.2.1]heptane;dihydrobromide
• 100944-14-7
• SCHEMBL5639568
• 2,5-diazabicyclo[2.2.1]heptane, dihydrobromide
• 2,5-Diazabicyclo[2.2.1]heptane, hydrobromide (1:2)
• (1S,4S)-(+)-2,5-Diazabicyclo[2.2.1]heptane Dihydrobromide

• Inchi： 1S/C5H10N2.2BrH/c1-4-2-6-5(1)3-7-4;;/h4-7H,1-3H2;2*1H
• InChI Key： ISYQWKOXKGJREA-UHFFFAOYSA-N
• SMILES： Br.Br.N1CC2CC1CN2

Computed Properties

• Exact Mass: 257.93700
• Monoisotopic Mass: 257.93672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 72.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Boiling Point: 261.8 °C at 760 mmHg
• Flash Point: 112.1 °C
• PSA: 24.06000
• LogP: 1.89390